Cas no 1187017-35-1 (3,5-Dichloro-1-ethylpyrazin-2(1H)-one)

• Product Name: 3,5-Dichloro-1-ethylpyrazin-2(1H)-one
• CAS No: 1187017-35-1
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 2105850
• Update Time: 2025-10-28

3,5-Dichloro-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-1-ethylpyrazin-2(1H)-one
• 3,5-Dichloro-1-ethylpyrazin-2(1H)-one

• Inchi： 1S/C6H6Cl2N2O/c1-2-10-3-4(7)9-5(8)6(10)11/h3H,2H2,1H3
• InChI Key： YWKVWZUFZMJQQF-UHFFFAOYSA-N
• SMILES： ClC1C(N(C=C(N=1)Cl)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3,5-Dichloro-1-ethylpyrazin-2(1H)-one

3,5-Dichloro-1-ethylpyrazin-2(1H)-one: A Comprehensive Overview

The compound 3,5-Dichloro-1-ethylpyrazin-2(1H)-one (CAS No. 1187017-35-1) is a fascinating molecule with a unique structure and diverse applications. This pyrazinone derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into its chemical properties, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

3,5-Dichloro-1-ethylpyrazin-2(1H)-one features a pyrazinone ring with two chlorine atoms at the 3 and 5 positions and an ethyl group at the 1 position. The pyrazinone ring is a six-membered heterocycle containing two nitrogen atoms and a ketone group. This structure confers the molecule with unique electronic properties and reactivity. The presence of chlorine atoms introduces electron-withdrawing effects, which can influence the molecule's stability and reactivity. The ethyl group at position 1 adds bulk to the molecule and may play a role in solubility and bioavailability.

Synthesis Methods

The synthesis of 3,5-Dichloro-1-ethylpyrazin-2(1H)-one involves several steps, including the formation of the pyrazinone ring and subsequent substitution reactions. One common approach is the cyclization of an appropriate diamine derivative in the presence of a carbonyl compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazinone ring under mild conditions.

Applications in Pharmaceuticals

One of the most promising applications of 3,5-Dichloro-1-ethylpyrazin-2(1H)-one is in drug discovery. Its unique structure makes it a potential candidate for targeting various biological pathways. Recent studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory processes. Additionally, its ability to modulate cellular signaling pathways makes it a valuable lead compound for developing new therapeutic agents.

Agrochemical Applications

Beyond pharmaceuticals, 3,5-Dichloro-1-ethylpyrazin-2(1H)-one has also found applications in agrochemicals. Its ability to interact with plant metabolic pathways suggests potential use as a growth regulator or pest control agent. Researchers are actively exploring its role in enhancing crop resilience against environmental stressors such as drought and salinity.

Materials Science Applications

In materials science, 3,5-Dichloro-1-ethylpyrazin-2(1H)-one has been investigated for its potential as a building block in organic electronics. Its electron-deficient pyrazinone ring can serve as an acceptor material in organic photovoltaic devices. Recent studies have demonstrated its ability to improve charge transport properties in polymer blends used for flexible electronics.

Latest Research Findings

Recent research has shed new light on the properties and applications of 3,5-Dichloro-1